Cas no 1344576-83-5 (4-(3S)-3-aminobutyl-2-chlorophenol)

• Product Name: 4-(3S)-3-aminobutyl-2-chlorophenol
• CAS No: 1344576-83-5
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6460715
• PubChem ID: 94920490
• Update Time: 2025-07-27

4-(3S)-3-aminobutyl-2-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-aminobutyl-2-chlorophenol
• EN300-1966376
• 4-[(3S)-3-aminobutyl]-2-chlorophenol
• 1344576-83-5

• Inchi： 1S/C10H14ClNO/c1-7(12)2-3-8-4-5-10(13)9(11)6-8/h4-7,13H,2-3,12H2,1H3/t7-/m0/s1
• InChI Key： WSFHFJIGWWJLSI-ZETCQYMHSA-N
• SMILES： ClC1=C(C=CC(=C1)CC[C@H](C)N)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-(3S)-3-aminobutyl-2-chlorophenol

Introduction to 4-(3S)-3-aminobutyl-2-chlorophenol (CAS No. 1344576-83-5) and Its Emerging Applications in Chemical Biology

4-(3S)-3-aminobutyl-2-chlorophenol, identified by its unique Chemical Abstracts Service (CAS) number 1344576-83-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its stereochemical configuration and functional groups, has garnered attention for its potential applications in drug discovery, molecular recognition, and biochemical pathways. The presence of both an amine group and a chlorophenolic moiety makes it a versatile scaffold for designing novel bioactive molecules.

The stereochemistry of 4-(3S)-3-aminobutyl-2-chlorophenol plays a crucial role in determining its biological activity. The (3S) configuration at the chiral center introduces a specific three-dimensional arrangement that can influence interactions with biological targets. This aspect has been extensively studied in the context of enantioselective drug design, where the spatial orientation of functional groups can significantly modulate efficacy and selectivity. Recent advances in computational chemistry have enabled researchers to predict the binding modes of such chiral molecules with high precision, facilitating the rational design of derivatives with enhanced pharmacological properties.

In recent years, 4-(3S)-3-aminobutyl-2-chlorophenol has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic pathways. For instance, studies have demonstrated its utility in developing compounds that interact with enzymes involved in inflammatory responses and neurodegenerative diseases. The chlorophenolic group provides a hydrogen bond acceptor site, while the amine moiety serves as a hydrogen bond donor, making it an ideal candidate for designing molecules with high affinity for protein targets. Such features have been leveraged to create potent inhibitors of kinases and phosphodiesterases, which are critical enzymes in cellular signaling networks.

The chemical reactivity of 4-(3S)-3-aminobutyl-2-chlorophenol also makes it a valuable building block for constructing more complex scaffolds. Its ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, enabling the synthesis of libraries of compounds for high-throughput screening. This approach has been employed in fragment-based drug design, where small molecular fragments are linked together to form more potent and selective inhibitors. The stereochemical integrity of 4-(3S)-3-aminobutyl-2-chlorophenol ensures that such derivatization does not disrupt the desired biological interactions.

Furthermore, the compound has shown promise in the development of probes for biochemical assays. Its unique structural features allow it to be modified into fluorescent or luminescent derivatives, which can be used to monitor enzyme activity or cellular processes in real time. These probes have been instrumental in studying enzyme kinetics and pathway regulation, providing insights into disease mechanisms at the molecular level. The versatility of 4-(3S)-3-aminobutyl-2-chlorophenol as a tool compound underscores its importance in modern chemical biology research.

The synthesis of 4-(3S)-3-aminobutyl-2-chlorophenol presents unique challenges due to its chiral center and reactive functional groups. However, advancements in synthetic methodologies have made it more accessible than ever before. Enantioselective catalysis, particularly using transition metal complexes such as rhodium or palladium catalysts, has enabled efficient production of enantiomerically pure derivatives. These methods not only improve yield but also reduce waste, aligning with green chemistry principles. The ability to produce high-purity samples is essential for downstream applications, ensuring that biological assays are not compromised by impurities.

Recent studies have also highlighted the potential of 4-(3S)-3-aminobutyl-2-chlorophenol in materials science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules makes it a candidate for developing novel polymers or coatings with tailored properties. For example, its incorporation into polymer matrices can enhance thermal stability or mechanical strength, opening up possibilities for advanced materials used in electronics or aerospace industries. The interdisciplinary nature of this research underscores the broad utility of such versatile compounds.

In conclusion, 4-(3S)-3-aminobutyl-2-chlorophenol (CAS No. 1344576-83-5) represents a fascinating molecule with diverse applications across chemical biology and materials science. Its stereochemical configuration, functional groups, and reactivity make it an invaluable tool for drug discovery and molecular probe development. As research continues to uncover new ways to leverage its properties, this compound is poised to play an even greater role in advancing scientific understanding and technological innovation.